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Compound of Interest

Compound Name: Marumoside A

Cat. No.: B3418819

Introduction

Marumoside A, a naturally occurring alkaloid glycoside isolated from the leaves of Moringa
oleifera, is gaining significant attention within the scientific community.[1][2] Its potential as a
standard for phytochemical analysis, coupled with its notable biological activities, positions it as
a valuable compound for researchers, scientists, and drug development professionals. This
document provides detailed application notes and protocols for the use of Marumoside A as a
reference standard, including its analytical determination and evaluation of its antioxidant and
anti-inflammatory properties.

Physicochemical Properties

Marumoside A, with the chemical formula C14H19NO6 and a molecular weight of 297.30
g/mol , is structurally identified as 2-[4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-
ylloxyphenyllacetamide.[3] Understanding these fundamental properties is crucial for its
accurate quantification and use in experimental settings.

Phytochemical Analysis: Methodologies and
Protocols

The accurate quantification of Marumoside A in plant extracts and pharmaceutical
formulations is essential for quality control and standardization. While a specific validated
HPLC, UPLC, or HPTLC method solely for Marumoside A is not readily available in the public
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domain, established methods for the analysis of other phytochemicals in Moringa oleifera can
be adapted and validated for this purpose.[4][5][6]

General Workflow for Analytical Method Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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